Cas no 771473-17-7 (Benzenemethanamine, 4-[(trifluoromethyl)sulfonyl]-)

• Product Name: Benzenemethanamine, 4-[(trifluoromethyl)sulfonyl]-
• CAS No: 771473-17-7
• MF: C₈H₈F₃NO₂S
• MW: 239.214831352234
• MDL: MFCD06212988
• CID: 1783562
• PubChem ID: 59818028
• Update Time: 2025-04-21

Benzenemethanamine, 4-[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-[(trifluoromethyl)sulfonyl]-
• 1-{4-[(Trifluoromethyl)sulfonyl]phenyl}methanamine
• 4-(Trifluoromethylsulfonyl)benzylamine, 98%
• [4-(trifluoromethylsulfonyl)phenyl]methanamine
• 771473-17-7
• SCHEMBL1145752
• CS-0434676
• MFCD06212988
• (4-((Trifluoromethyl)sulfonyl)phenyl)methanamine
• 4-(Trifluoromethylsulfonyl)benzylamine

• MDL： MFCD06212988
• Inchi： 1S/C8H8F3NO2S/c9-8(10,11)15(13,14)7-3-1-6(5-12)2-4-7/h1-4H,5,12H2
• InChI Key： GRPGALVEJMLHAT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(CN)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 239.02278416g/mol
• Monoisotopic Mass: 239.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų